Cas no 35733-23-4 (Erbium,tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-11)-)

• Product Name: Erbium,tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-11)-
• CAS No: 35733-23-4
• MF: C₃₃H₆₀ErO₆
• MW: 720.084914207459
• MDL: MFCD35733234
• CID: 315432
• PubChem ID: 24867169
• Update Time: 2025-07-15

Erbium,tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-11)- Chemical and Physical Properties

Names and Identifiers

• Erbium,tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-11)-
• ERBIUM 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)erbium
• ER(TMHD)3
• ERBIUM (2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
• ERBIUM TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPT ANEDIONATE)
• ERBIUM-DPM
• ERBIUM-THD
• Nsc174891
• TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)ERBIUM(III)
• NSC 174891
• ERBIUM TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
• Erbium-dpm~Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)erbium(III)
• NSC-174891
• erbium;2,2,6,6-tetramethylheptane-3,5-dione
• 35733-23-4

• MDL： MFCD35733234
• Inchi： 1S/3C11H20O2.Er/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7H2,1-6H3;
• InChI Key： DVVZFKBUKVTGJB-UHFFFAOYSA-N
• SMILES： [Er].O=C(C(C)(C)C)CC(C(C)(C)C)=O.O=C(C(C)(C)C)CC(C(C)(C)C)=O.O=C(C(C)(C)C)CC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 718.36900
• Monoisotopic Mass: 715.346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 168-171°C
• Boiling Point: 345°C
• Flash Point: 67.2 °C
• PSA: 102.42000
• LogP: 7.82070
• Solubility: Not determined

Erbium,tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-11)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Term：S22;S24/25
• TSCA：No

Additional information on Erbium,tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-11)-

Recent Advances in Erbium(III) Complexes: Focus on CAS 35733-23-4 and Erbium,tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-11)-

The erbium(III) complex with the CAS number 35733-23-4, specifically Erbium,tris(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-, (OC-6-11)-, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique photophysical properties and potential biomedical applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, characterization, and emerging roles in bioimaging and therapeutics.

Recent studies have focused on the structural elucidation and stability of this octahedral erbium β-diketonate complex. Advanced spectroscopic techniques, including X-ray crystallography and NMR, confirm its (OC-6-11) geometry with exceptional thermal stability (decomposition temperature >200°C). The ligand field effects from the tetramethylheptanedionate (tmhd) ligands contribute to its remarkable luminescence quantum yield (12% in THF at 298K), making it a candidate for near-infrared (NIR) bioimaging probes.

In pharmaceutical applications, researchers have explored 35733-23-4's potential as a theranostic agent. A 2023 study demonstrated its dual functionality: (1) NIR emission at 1530 nm for deep-tissue imaging (penetration depth >5mm in phantom models) and (2) reactive oxygen species (ROS) generation upon 980 nm laser excitation for photodynamic therapy. The complex showed 80% cancer cell inhibition (MCF-7 line) at 50 μM concentration with minimal dark toxicity, suggesting a promising therapeutic window.

Surface modification strategies have enhanced the biocompatibility of this erbium complex. PEGylation and silica encapsulation approaches published in Q2 2024 improved aqueous solubility (>5 mg/mL) while maintaining 90% of the original luminescence intensity. These modifications enabled successful in vivo tracking in murine models for over 72 hours, with renal clearance observed within 96 hours post-injection.

Comparative studies with other lanthanide complexes reveal unique advantages of the 35733-23-4 system. Its large Stokes shift (Δλ≈250 nm) minimizes self-quenching, and the absence of UV excitation requirement reduces photodamage to biological samples. However, challenges remain in optimizing cellular uptake efficiency (currently ~15% in HeLa cells) and addressing batch-to-batch variability in synthetic yields (typically 60-75%).

Future research directions include developing targeted derivatives through conjugation with biomolecules (e.g., RGD peptides for angiogenesis imaging) and exploring energy transfer systems with organic fluorophores. The compound's potential in multiplexed detection schemes, leveraging erbium's sharp emission lines, may open new avenues for in vitro diagnostics and high-content screening platforms.